Methyl 3-(1-(methylsulfonyl)piperidine-3-carboxamido)benzo[b]thiophene-2-carboxylate

• IUPAC Name: methyl 3-[(1-methylsulfonylpiperidine-3-carbonyl)amino]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C17H20N2O5S2/c1-24-17(21)15-14(12-7-3-4-8-13(12)25-15)18-16(20)11-6-5-9-19(10-11)26(2,22)23/h3-4,7-8,11H,5-6,9-10H2,1-2H3,(H,18,20)
• InChI Key: DQSZKYMEQKPDLG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=CC=CC=C2S1)NC(=O)C3CCCN(C3)S(=O)(=O)C
• Molecular Formula: C17H20N2O5S2
• Molecular Weight: 396.5 g/mol

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Some typical and significant synthetic methods to thiophene derivatives include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They also have a prominent role in the advancement of organic semiconductors.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific thiophene derivative would depend on its exact molecular structure. For example, the compound “Methyl benzo[b]thiophene-2-carboxylate” has an empirical formula of C10H8O2S.

Scientific Research Applications

Anticancer Properties

• Methyl 3-(1-(methylsulfonyl)piperidine-3-carboxamido)benzo[b]thiophene-2-carboxylate exhibits promising anticancer activity. Researchers have explored its effects on tumor cell lines, studying mechanisms such as apoptosis induction, cell cycle arrest, and inhibition of angiogenesis. .

Antiviral Agents

• The compound’s piperidine moiety contributes to its antiviral potential. Scientists have investigated its efficacy against RNA viruses, including influenza and HIV. .

Antimalarial Compounds

• Methyl 3-(1-(methylsulfonyl)piperidine-3-carboxamido)benzo[b]thiophene-2-carboxylate derivatives have shown activity against Plasmodium falciparum, the parasite responsible for malaria. .

Antimicrobial Applications

• Piperidine-based compounds often exhibit antimicrobial properties. Researchers have explored the potential of this molecule against bacterial and fungal pathogens. .

Anti-Inflammatory Agents

• The benzo[b]thiophene-2-carboxylate scaffold contributes to anti-inflammatory effects. .

Neuroprotective Potential

• Some piperidine derivatives, including this compound, have demonstrated neuroprotective properties. .

Mechanism of Action

Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Future Directions

Thiophene derivatives continue to be a focus of research due to their wide range of applications and potential biological effects. Future work may involve the development of new synthesis methods and the exploration of novel applications.